4-bromo-N-(3-hydroxyphenyl)-3-methoxybenzenesulfonamide

• Molecular Formula: C13H12BrNO4S
• Molecular Weight: 358.21 g/mol
• IUPAC Name: 4-bromo-N-(3-hydroxyphenyl)-3-methoxybenzenesulfonamide
• InChI: InChI=1S/C13H12BrNO4S/c1-19-13-8-11(5-6-12(13)14)20(17,18)15-9-3-2-4-10(16)7-9/h2-8,15-16H,1H3
• InChI Key: GZAIFUHSGRYODX-UHFFFAOYSA-N
• SMILES: COC1=C(C=CC(=C1)S(=O)(=O)NC2=CC(=CC=C2)O)Br

Description

4-bromo-N-(3-hydroxyphenyl)-3-methoxybenzenesulfonamide, also known as BHMS, is a chemical compound that has gained significant attention in the scientific community due to its potential use in various research applications. BHMS is a sulfonamide derivative that contains a bromine atom, a hydroxyphenyl group, and a methoxybenzene group.

Mechanism of Action

The mechanism of action of 4-bromo-N-(3-hydroxyphenyl)-3-methoxybenzenesulfonamide is not fully understood, but it is believed to act by binding to specific target molecules and altering their function. For example, 4-bromo-N-(3-hydroxyphenyl)-3-methoxybenzenesulfonamide has been shown to inhibit the activity of carbonic anhydrase enzymes by binding to the zinc ion in the active site of the enzyme.
Biochemical and Physiological Effects:
4-bromo-N-(3-hydroxyphenyl)-3-methoxybenzenesulfonamide has been shown to have various biochemical and physiological effects, depending on the specific research application. For example, 4-bromo-N-(3-hydroxyphenyl)-3-methoxybenzenesulfonamide has been shown to induce apoptosis (programmed cell death) in cancer cells and to inhibit the growth of bacterial cultures. 4-bromo-N-(3-hydroxyphenyl)-3-methoxybenzenesulfonamide has also been shown to have neuroprotective effects in animal models of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

One advantage of using 4-bromo-N-(3-hydroxyphenyl)-3-methoxybenzenesulfonamide in lab experiments is its high purity and stability, which allows for accurate and reproducible results. 4-bromo-N-(3-hydroxyphenyl)-3-methoxybenzenesulfonamide is also relatively easy to synthesize, making it accessible to a wide range of researchers. However, one limitation of 4-bromo-N-(3-hydroxyphenyl)-3-methoxybenzenesulfonamide is its limited solubility in aqueous solutions, which can make it difficult to work with in certain experimental setups.

Future Directions

There are several future directions for research on 4-bromo-N-(3-hydroxyphenyl)-3-methoxybenzenesulfonamide. One area of interest is its potential use as a fluorescent probe for the detection of other metal ions besides zinc. Another area of interest is its potential use as an inhibitor of other enzymes besides carbonic anhydrase. Additionally, further research is needed to fully understand the mechanism of action of 4-bromo-N-(3-hydroxyphenyl)-3-methoxybenzenesulfonamide and to explore its potential use in the treatment of various diseases.

Synthesis Methods

4-bromo-N-(3-hydroxyphenyl)-3-methoxybenzenesulfonamide can be synthesized by reacting 4-bromo-3-methoxyaniline with 3-hydroxybenzenesulfonyl chloride in the presence of a base such as triethylamine. The reaction proceeds via nucleophilic substitution, resulting in the formation of 4-bromo-N-(3-hydroxyphenyl)-3-methoxybenzenesulfonamide as a white solid. The purity of the compound can be increased by recrystallization from an appropriate solvent.

Scientific Research Applications

4-bromo-N-(3-hydroxyphenyl)-3-methoxybenzenesulfonamide has been used in various scientific research applications, including as a fluorescent probe for the detection of zinc ions, as a potential anticancer agent, and as an inhibitor of carbonic anhydrase enzymes. 4-bromo-N-(3-hydroxyphenyl)-3-methoxybenzenesulfonamide has also been studied for its potential use in the treatment of Alzheimer's disease and as a potential antibacterial agent.